Cas no 1431965-48-8 (3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride)

• Product Name: 3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride
• CAS No: 1431965-48-8
• MF: C₇H₉ClF₃N₃O₂
• MW: 259.61347079277
• CID: 4700130
• Update Time: 2025-06-11

3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• PC410110
• 3-[4-Amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid hydrochloride
• 3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride

• Inchi： 1S/C7H8F3N3O2.ClH/c8-7(9,10)6-4(11)3-13(12-6)2-1-5(14)15;/h3H,1-2,11H2,(H,14,15);1H
• InChI Key： KFHMEZRNFGYXDR-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C(=CN(CCC(=O)O)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Topological Polar Surface Area: 81.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride

Recent Advances in the Study of 3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride (CAS: 1431965-48-8)

The compound 3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride (CAS: 1431965-48-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel kinase inhibitors. Its trifluoromethyl group and pyrazole ring contribute to its high binding affinity and selectivity towards specific kinase targets, making it a promising candidate for the development of targeted cancer therapies. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its biological targets, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting the proliferation of various cancer cell lines, particularly those associated with solid tumors. The hydrochloride salt form enhances its solubility and bioavailability, addressing some of the challenges associated with the delivery of hydrophobic drug candidates. Furthermore, recent pharmacokinetic studies have shown favorable absorption and distribution profiles, suggesting its potential for oral administration.

Ongoing research is exploring the compound's applications beyond oncology, including its potential use in inflammatory and autoimmune diseases. Preliminary data indicate that it may modulate specific signaling pathways involved in immune regulation, opening new avenues for therapeutic intervention. However, further studies are needed to fully characterize its safety profile and optimize its pharmacological properties.

In conclusion, 3-[4-Amino-3-(trifluoromethyl)pyrazol-1-yl]propanoic acid;hydrochloride represents a versatile scaffold with significant potential in drug discovery. Its unique chemical properties and promising biological activity warrant continued investigation, particularly in the context of personalized medicine and combination therapies. Future research should focus on structure-activity relationship studies and the development of derivatives with improved potency and selectivity.